ethyl 5-acetyl-4-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate

• IUPAC Name: ethyl 5-acetyl-4-methyl-2-[(2-morpholin-4-ylacetyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C16H22N2O5S/c1-4-23-16(21)13-10(2)14(11(3)19)24-15(13)17-12(20)9-18-5-7-22-8-6-18/h4-9H2,1-3H3,(H,17,20)
• InChI Key: HBDPBKXIVHGIKI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)C)NC(=O)CN2CCOCC2
• Molecular Formula: C16H22N2O5S
• Molecular Weight: 354.4 g/mol

Description

Ethyl 5-acetyl-4-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate is a chemical compound with the molecular formula C16H22N2O5S. It has an average mass of 354.421 Da and a monoisotopic mass of 354.124939 Da.

Mechanism of Action

Target of Action

CBKinase1_010193, also known as Casein kinase 1α (CK1α), is a multifunctional protein belonging to the CK1 protein family that is conserved in eukaryotes from yeast to humans . It plays a crucial role in various cellular, physiological, and pathological processes, making it a promising therapeutic target .

Mode of Action

CK1α regulates signaling pathways related to membrane trafficking, cell cycle progression, chromosome segregation, apoptosis, autophagy, cell metabolism, and differentiation in development, circadian rhythm, and the immune response as well as neurodegeneration and cancer . It is one of the main components of the Wnt/β-catenin signaling pathway .

Biochemical Pathways

CK1α phosphorylates β-catenin at Ser45 as part of the β-catenin destruction complex for subsequent β-transducin repeat-containing E3 ubiquitin protein ligase (β-TrCP)-mediated ubiquitination and proteasomal degradation . It also targets p53 for degradation, which is mediated by murine double minute clone 2 (MDM2) and MDM4 .

Result of Action

The action of CK1α results in the regulation of various cellular processes, including cell cycle progression, apoptosis, and autophagy . Its role in the Wnt/β-catenin signaling pathway can influence cell proliferation and differentiation .

Action Environment

The action of CK1α can be influenced by various environmental factors, including the presence of other signaling molecules, the cellular context, and potentially the physiological or pathological state of the cell. For example, the presence of Wnt proteins can influence the activity of CK1α in the Wnt/β-catenin signaling pathway .

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 5-acetyl-4-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate in lab experiments is its specificity and potency. This compound has been shown to have a high affinity for specific biological targets, making it an ideal candidate for studying the effects of inhibiting these targets. However, one of the limitations of using this compound is its solubility in water, which can make it challenging to use in certain experimental setups.

Future Directions

There are several future directions for research on ethyl 5-acetyl-4-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate. One potential area of research is the development of more efficient synthesis methods that can improve the yield and purity of the final product. Another area of research is the identification of specific biological targets and pathways that are affected by this compound, which can help in the development of more targeted therapies. Additionally, more preclinical studies are needed to evaluate the safety and efficacy of this compound in different disease models.

Scientific Research Applications

Ethyl 5-acetyl-4-methyl-2-[(4-morpholinylacetyl)amino]-3-thiophenecarboxylate has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. In preclinical studies, this compound has shown promising results in inhibiting the growth of cancer cells, reducing inflammation, and protecting neurons from damage. This compound has also been shown to have synergistic effects with other drugs, making it a potential candidate for combination therapy.